2-chloro-N-cyclopentylnicotinamide
Overview
Description
2-Chloro-N-cyclopentylnicotinamide is a chemical compound with the formula C₁₁H₁₃ClN₂O . It is an irritant .
Molecular Structure Analysis
The molecular structure of 2-chloro-N-cyclopentylnicotinamide consists of 11 carbon atoms, 13 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, and 1 oxygen atom . The exact spatial arrangement of these atoms would be determined by a variety of factors, including the nature of the bonds between them .Scientific Research Applications
Antibacterial and Antibiofilm Properties
Nicotinamide derivatives, including 2-chloro-N-cyclopentylnicotinamide, have been investigated for their antibacterial and antibiofilm properties . These compounds have shown promising results against various bacteria, including Gram-positive and Gram-negative strains .
Computational Analyses
These compounds have also been studied using computational analyses to understand their electronic properties . This includes examining their frontier molecular orbital and molecular electrostatic potential .
Synthesis of Cyclobutane-Containing Natural Products
The [2 + 2] cycloaddition method, which is commonly used for synthesizing cyclobutanes, has been applied in the chemical synthesis of cyclobutane-containing natural products . As 2-chloro-N-cyclopentylnicotinamide contains a cyclobutane motif, it could potentially be used in this context .
Biological Applications
Nicotinamide, an amide derivative of nicotinic acid, has been investigated for a variety of biological applications . Given that 2-chloro-N-cyclopentylnicotinamide is a derivative of nicotinamide, it may also have similar applications .
Drug Development
Cyclobutane motifs, such as those found in 2-chloro-N-cyclopentylnicotinamide, are prevalent in various drugs and drug prototypes . These motifs have been used to enhance clinical efficacy and improve ADMET properties .
Research in Controlled Environment and Cleanroom Solutions
This compound might also be used in research related to controlled environment and cleanroom solutions .
Safety and Hazards
Future Directions
While specific future directions for research on 2-chloro-N-cyclopentylnicotinamide are not available in the current literature, research on similar compounds is ongoing. For example, research on nicotinamide phosphoribosyltransferase (NAMPT) activators has shown promise for neuroprotective activity .
properties
IUPAC Name |
2-chloro-N-cyclopentylpyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClN2O/c12-10-9(6-3-7-13-10)11(15)14-8-4-1-2-5-8/h3,6-8H,1-2,4-5H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ROXFDGGIMQZRPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)C2=C(N=CC=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-cyclopentylnicotinamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-butoxy-N-(4-chlorophenyl)-N-(2-(1,3-dioxo-6-(piperidin-1-yl)-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl)benzamide](/img/structure/B2451743.png)
![Tert-butyl N-[1-(6-bromopyridine-3-carbonyl)piperidin-3-yl]carbamate](/img/structure/B2451750.png)
![N-(benzo[d][1,3]dioxol-5-yl)-3-(furan-2-carboxamido)benzofuran-2-carboxamide](/img/structure/B2451753.png)
